(2E)-3-{[4-chloro-3-(trifluoromethyl)phenyl]amino}-2-[4-(naphthalen-1-yl)-1,3-thiazol-2-yl]prop-2-enenitrile

• IUPAC Name: (E)-3-[4-chloro-3-(trifluoromethyl)anilino]-2-(4-naphthalen-1-yl-1,3-thiazol-2-yl)prop-2-enenitrile
• InChI: InChI=1S/C23H13ClF3N3S/c24-20-9-8-16(10-19(20)23(25,26)27)29-12-15(11-28)22-30-21(13-31-22)18-7-3-5-14-4-1-2-6-17(14)18/h1-10,12-13,29H/b15-12+
• InChI Key: INABZPVIYSSRHZ-NTCAYCPXSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2C3=CSC(=N3)C(=CNC4=CC(=C(C=C4)Cl)C(F)(F)F)C#N
• Isomeric SMILES: C1=CC=C2C(=C1)C=CC=C2C3=CSC(=N3)/C(=C/NC4=CC(=C(C=C4)Cl)C(F)(F)F)/C#N
• Molecular Formula: C23H13ClF3N3S
• Molecular Weight: 455.9 g/mol

Description

(2E)-3-{[4-chloro-3-(trifluoromethyl)phenyl]amino}-2-[4-(naphthalen-1-yl)-1,3-thiazol-2-yl]prop-2-enenitrile is a useful research compound. Its molecular formula is C23H13ClF3N3S and its molecular weight is 455.88. The purity is usually 95%.
BenchChem offers high-quality (2E)-3-{[4-chloro-3-(trifluoromethyl)phenyl]amino}-2-[4-(naphthalen-1-yl)-1,3-thiazol-2-yl]prop-2-enenitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (2E)-3-{[4-chloro-3-(trifluoromethyl)phenyl]amino}-2-[4-(naphthalen-1-yl)-1,3-thiazol-2-yl]prop-2-enenitrile including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Crystal Structure Analysis

• Crystal Structures of Related Compounds : Research has involved determining the crystal structures of compounds related to (2E)-3-{[4-chloro-3-(trifluoromethyl)phenyl]amino}-2-[4-(naphthalen-1-yl)-1,3-thiazol-2-yl]prop-2-enenitrile, using single crystal X-ray diffraction methods. These studies contribute to understanding the molecular conformations and interactions within such compounds (Yıldırım et al., 2019).

Synthesis and Antihyperglycemic Activity

• Synthesis and Biological Applications : The synthesis of compounds with structural similarities to (2E)-3-{[4-chloro-3-(trifluoromethyl)phenyl]amino}-2-[4-(naphthalen-1-yl)-1,3-thiazol-2-yl]prop-2-enenitrile and their antihyperglycemic activities have been investigated. These compounds are synthesized through a process of bromination, condensation, and cyclization, displaying potential in biomedical applications, particularly in the treatment of diabetes (Imran et al., 2009).

Synthesis and Bioactivity Evaluation

• Bioactivity in Disease Models : Research into the synthesis and bioactivity evaluation of similar compounds has shown promising results. These studies focus on the biological activity against various pathogens and disease models, highlighting the potential of these compounds in therapeutic applications (Olawode et al., 2019).

Characterization and Applications in Bioactive Molecules

• Analysis of Bioactive Molecules : The characterization of bioactive molecules structurally related to (2E)-3-{[4-chloro-3-(trifluoromethyl)phenyl]amino}-2-[4-(naphthalen-1-yl)-1,3-thiazol-2-yl]prop-2-enenitrile includes spectroscopic and quantum chemical calculations. Such studies extend to antimicrobial and anticancer activity, demonstrating the wide-ranging potential of these compounds in medical science (Viji et al., 2020).